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Compound of Interest

Compound Name: BMS-466442

Cat. No.: B12401933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-466442 is a potent and selective inhibitor of the alanine-serine-cysteine transporter-1

(asc-1), also known as SLC7A10.[1][2][3][4] Asc-1 is a sodium-independent amino acid

transporter responsible for the exchange of neutral amino acids such as glycine, D-serine, L-

serine, alanine, and cysteine across cell membranes.[3] By inhibiting asc-1, BMS-466442 can

modulate the levels of key neurotransmitters, particularly the NMDA receptor co-agonists

glycine and D-serine, making it a valuable tool for research in areas such as schizophrenia and

other neurological disorders.[1][2][3] Proper preparation and storage of BMS-466442 stock

solutions are critical for ensuring experimental reproducibility and accuracy.

Quantitative Data Summary
For ease of reference, the key quantitative data for BMS-466442 are summarized in the tables

below.

Table 1: Chemical and Physical Properties
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Property Value

Molecular Formula C₃₁H₃₀N₄O₅

Molecular Weight 538.6 g/mol

CAS Number 1598424-76-0

Purity ≥98%

Table 2: Solubility Data

Solvent Solubility Concentration

DMSO Soluble up to 100 mM

DMSO Sparingly soluble 1-10 mg/mL[5]

Acetonitrile Slightly soluble 0.1-1 mg/mL[5]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL ≥ 4.64 mM

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL ≥ 4.64 mM

Table 3: Recommended Storage Conditions

Solution Type Storage Temperature Shelf Life

Solid Compound -20°C ≥ 4 years[5]

Stock Solution in DMSO -20°C 1 month[1]

Stock Solution in DMSO -80°C 6 months[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM BMS-466442 Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of BMS-466442 in dimethyl

sulfoxide (DMSO).

Materials:

BMS-466442 solid compound

Anhydrous or high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-warm BMS-466442: Allow the vial of solid BMS-466442 to equilibrate to room

temperature before opening to prevent condensation.

Weigh the compound: Accurately weigh out the desired amount of BMS-466442 using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh out

5.386 mg of BMS-466442 (Molecular Weight = 538.6 g/mol ).

Add DMSO: Add the calculated volume of DMSO to the vial containing the BMS-466442
solid. For 5.386 mg, add 1 mL of DMSO.

Dissolve the compound: Cap the vial securely and vortex thoroughly until the solid is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) and/or sonication can be

used to aid dissolution if precipitation is observed.[1]

Aliquot and store: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1]
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Workflow for BMS-466442 Stock Solution Preparation
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Caption: Workflow for the preparation and storage of BMS-466442 stock solution.

Signaling Pathway
BMS-466442 acts as a selective inhibitor of the alanine-serine-cysteine transporter-1 (asc-1).

This transporter is involved in the regulation of extracellular levels of several neutral amino

acids, including the NMDA receptor co-agonists D-serine and glycine. By blocking the reuptake
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of these amino acids, BMS-466442 can effectively increase their synaptic concentration,

thereby potentiating NMDA receptor-mediated neurotransmission.

Signaling Pathway of BMS-466442 Action

Presynaptic Neuron / Glia

Synaptic Cleft

BMS-466442

asc-1 Transporter
(SLC7A10)

Inhibits

Intracellular
Amino Acids

Reuptake

Extracellular
Glycine, D-Serine

Transport

NMDA Receptor

Co-agonist Binding

Ca²⁺ Influx

Activation

Click to download full resolution via product page

Caption: BMS-466442 inhibits the asc-1 transporter, increasing synaptic glycine and D-serine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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